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Compound of Interest

Compound Name: Polawax GP 200

Cat. No.: B1166089 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with

Polawax GP 200. The information is designed to assist in the optimization of oil phase

concentration and to address common challenges encountered during the formulation of oil-in-

water emulsions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended starting concentration for Polawax GP 200 in an oil-in-water

emulsion?

A1: For most applications, a good starting concentration for Polawax GP 200 is between 2%

and 10% of the total formulation weight.[1] For creating more viscous creams and lotions,

concentrations in the higher end of this range are typically used.[1] A common starting point is

to use Polawax GP 200 at a concentration of 20-25% of the oil phase weight.

Q2: How does the concentration of Polawax GP 200 affect the viscosity and stability of an

emulsion?

A2: Generally, increasing the concentration of Polawax GP 200 will lead to an increase in the

viscosity and stability of the emulsion.[1] This is because Polawax GP 200, a self-emulsifying

wax, forms a network of liquid crystals within the continuous phase, which provides structure

and rigidity to the emulsion, thus preventing the coalescence of oil droplets.[1][2] At lower
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concentrations (2-3%), it produces fluid lotions, while at higher concentrations (5-10%) it can

create thick creams with excellent long-term stability.[1]

Q3: What is the mechanism by which Polawax GP 200 stabilizes oil-in-water emulsions?

A3: Polawax GP 200 is a non-ionic emulsifying wax composed of cetearyl alcohol and PEG-20

stearate.[3] Its stabilizing action is attributed to the formation of a lamellar gel network of liquid

crystals in the aqueous phase of the emulsion.[1][2] This network creates a physical barrier

around the oil droplets, preventing them from coalescing.[1] Additionally, the fatty alcohol

component contributes to the viscosity of the emulsion, further enhancing its stability.

Q4: Can Polawax GP 200 be used with a wide range of oils?

A4: Yes, Polawax GP 200 is a versatile emulsifier suitable for a wide variety of oils, fats, and

waxes, including vegetable oils, mineral oils, and esters.[1]
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Problem Potential Cause Recommended Solution

Emulsion is too thin (low

viscosity)

Insufficient concentration of

Polawax GP 200.

Increase the concentration of

Polawax GP 200 in increments

of 1-2% until the desired

viscosity is achieved.

High water content in the

formulation.

Decrease the percentage of

the aqueous phase and

proportionally increase the oil

phase and emulsifier.

Emulsion separates over time

(coalescence)

Inadequate amount of

emulsifier for the oil phase

concentration.

Increase the Polawax GP 200

concentration. A general

guideline is to maintain a ratio

of 1 part emulsifier to 4-5 parts

oil phase.

Incorrect processing

temperature.

Ensure both the oil and water

phases are heated to 70-75°C

before emulsification.

Ineffective homogenization.

Increase the mixing speed or

duration of homogenization to

ensure proper droplet size

reduction.

Grainy or lumpy texture in the

emulsion

The wax phase did not melt

completely.

Ensure the oil phase, including

the Polawax GP 200, is heated

sufficiently to melt all

components completely before

emulsification.

The temperature difference

between the oil and water

phases was too large upon

mixing.

Ensure both phases are at a

similar temperature (70-75°C)

before combining.

Cooling the emulsion too

quickly.

Allow the emulsion to cool

gradually while stirring gently.
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"Soaping" effect (foaming on

application)

The combination of emulsifier

and fatty alcohols can

sometimes lead to a soaping

effect.

While inherent to some

emulsifier systems, optimizing

the concentration and ensuring

proper homogenization can

minimize this. Consider the

addition of a small amount of a

foam-reducing agent if the

issue persists.[4]

Data Presentation
Table 1: Effect of Polawax GP 200 Concentration on Emulsion Viscosity and Stability

Polawax GP
200 (% w/w)

Oil Phase (%
w/w)

Viscosity (cP
at 25°C)

Stability (Days
at 40°C)

Observations

2 20 1,500 7

Thin lotion, slight

creaming

observed after 7

days.

4 20 5,000 30

Light lotion,

stable with no

separation.

6 20 15,000 >90

Creamy lotion,

excellent

stability.

8 20 35,000 >90

Thick cream,

excellent

stability.

Table 2: Influence of Oil Phase Concentration on Emulsion Properties with a Fixed Polawax
GP 200 Concentration (5% w/w)
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Polawax GP
200 (% w/w)

Oil Phase (%
w/w)

Viscosity (cP
at 25°C)

Stability (Days
at 40°C)

Observations

5 10 8,000 >90
Light, stable

lotion.

5 20 12,000 >90
Creamy lotion,

good stability.

5 30 18,000 30

Thicker cream,

some instability

noted after 30

days.

5 40 25,000 14

Very thick cream,

separation

observed within

14 days.

Experimental Protocols
Protocol 1: Preparation of an Oil-in-Water Emulsion using Polawax GP 200

Phase Preparation:

Oil Phase: In a suitable vessel, combine the desired oil(s) and Polawax GP 200.

Aqueous Phase: In a separate vessel, add the water and any water-soluble components.

Heating: Heat both the oil and aqueous phases separately to 70-75°C in a water bath. Stir

each phase until all components are dissolved and uniform.

Emulsification:

Slowly add the hot aqueous phase to the hot oil phase while stirring with a high-shear

homogenizer (e.g., at 5,000-10,000 rpm).

Continue homogenization for 5-10 minutes to ensure the formation of a fine emulsion.
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Cooling:

Remove the emulsion from the heat source and continue to stir gently with a propeller

mixer as it cools.

Once the emulsion has cooled to below 40°C, add any temperature-sensitive ingredients.

Final Adjustment: Adjust the pH if necessary and add a preservative. Continue gentle stirring

until the emulsion reaches room temperature.

Protocol 2: Evaluation of Emulsion Stability

Visual Assessment: Observe the emulsion for any signs of phase separation, creaming, or

coalescence at room temperature and at elevated temperatures (e.g., 40°C) over a period of

several weeks.

Microscopic Analysis: Place a small drop of the emulsion on a microscope slide and observe

the droplet size and distribution under a light microscope. Any significant increase in droplet

size over time indicates instability.

Viscosity Measurement: Use a viscometer to measure the viscosity of the emulsion at a

controlled temperature. A significant decrease in viscosity over time can be an indicator of

emulsion instability.

Freeze-Thaw Cycling: Subject the emulsion to several cycles of freezing and thawing (e.g.,

-20°C for 24 hours followed by 25°C for 24 hours). A stable emulsion should not show signs

of separation or significant changes in texture.
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Phase Preparation

Emulsification Process Final Steps

Oil Phase
(Oil + Polawax GP 200)

Heat both phases
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(Water + Solubles)
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Cool with
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ingredients Final Emulsion

Click to download full resolution via product page

Caption: Experimental workflow for preparing an oil-in-water emulsion.
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Caption: Troubleshooting logic for emulsion instability issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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